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Compound of Interest

Compound Name: Prl-8-53

Cat. No.: B179542 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of Prl-8-53, a

nootropic research chemical. Adherence to these guidelines is essential to ensure personal

safety and proper management of this compound in a laboratory setting. Prl-8-53 is classified

as harmful if swallowed, in contact with skin, or if inhaled, necessitating stringent safety

measures.

Hazard Identification and Classification
Prl-8-53 hydrochloride is identified by the following GHS pictograms and precautionary

statements, indicating its potential health risks.

Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity (Oral,

Dermal, Inhalation)
alt text Warning

H302+H312+H332:

Harmful if swallowed,

in contact with skin or

if inhaled.[1]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][2]
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P264: Wash thoroughly after handling.[1][2]

P270: Do not eat, drink or smoke when using this product.[1][2]

P271: Use only outdoors or in a well-ventilated area.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are paramount to mitigate the risks associated with

handling Prl-8-53. The following table outlines the recommended PPE for various laboratory

activities involving this compound.

Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

Primary: Nitrile gloves (double-gloving

recommended), safety glasses with side shields

or safety goggles, lab coat. Secondary (in case

of significant dust generation): A NIOSH-

approved respirator with a particulate filter (e.g.,

N95, P100) should be used.

Solution Preparation

Primary: Nitrile gloves, safety glasses with side

shields or safety goggles, lab coat. Secondary:

If there is a splash hazard, a face shield should

be worn in addition to safety glasses/goggles.

Handling of Solutions
Primary: Nitrile gloves, safety glasses with side

shields, lab coat.

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for maintaining a safe laboratory

environment.

Handling and Storage
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Procedure Guideline

General Handling

Handle in a well-ventilated area, preferably in a

chemical fume hood to minimize inhalation

exposure.[3] Avoid dust formation.[3] "Thorough

dedusting" is recommended.[1]

Storage

Store in a tightly closed container in a dry, cool,

and well-ventilated place.[3] The recommended

storage temperature is under an inert gas

(nitrogen or Argon) at 2-8°C.[2][4]

Spill and Emergency Procedures
Immediate and appropriate action is critical in the event of a spill or accidental exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.echemi.com/sds/prl-8-53-pd2103081021.html
https://www.echemi.com/sds/prl-8-53-pd2103081021.html
https://cdn.caymanchem.com/cdn/msds/26208m.pdf
https://www.echemi.com/sds/prl-8-53-pd2103081021.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB62155834.htm
https://www.chemdad.com/index.php?c=article&id=41756
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Scenario Step-by-Step Procedure

Spill

1. Evacuate the immediate area. 2. Wear

appropriate PPE (respirator, gloves, lab coat,

and eye protection). 3. For small spills, carefully

sweep up the solid material, avoiding dust

generation. Place in a sealed container for

disposal. 4. For liquid spills, absorb with an inert

material (e.g., vermiculite, sand) and place in a

sealed container for disposal. 5. Clean the spill

area with a suitable solvent, followed by soap

and water. 6. Prevent entry into sewers or

waterways.

Inhalation

1. Move the affected person to fresh air

immediately.[3] 2. If breathing is difficult, provide

oxygen. 3. If breathing has stopped, give

artificial respiration.[3] 4. Seek immediate

medical attention.

Skin Contact

1. Immediately remove contaminated clothing.

[3] 2. Wash the affected area with plenty of soap

and water.[2][3] 3. Seek medical attention if

irritation persists.

Eye Contact

1. Immediately flush eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3] 2. Remove contact

lenses if present and easy to do. 3. Seek

immediate medical attention.

Ingestion

1. Rinse mouth with water.[3] 2. Do NOT induce

vomiting. 3. Never give anything by mouth to an

unconscious person.[3] 4. Call a poison control

center or seek immediate medical attention.[2]

Waste Disposal
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Proper disposal of Prl-8-53 and contaminated materials is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Unused Prl-8-53

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations. Do not dispose of down the drain or

in regular trash.

Contaminated Materials (e.g., gloves, paper

towels, pipette tips)

Place in a sealed, labeled container for

hazardous waste disposal.

Empty Containers

Triple-rinse with a suitable solvent. The rinsate

should be collected and disposed of as

hazardous waste. The empty container can then

be disposed of according to institutional

guidelines.

Experimental Protocols and Data
While detailed experimental protocols are beyond the scope of this safety guide, it is important

to note the toxicological data that informs these safety recommendations.

Toxicological Data Value Species

Oral LD50 860 mg/kg Mouse[1][5]

Oral LD50 700 mg/kg Rat[1]

Visual Workflow for Safe Handling of Prl-8-53
The following diagram outlines the key steps and safety considerations from receiving the

compound to its final disposal.
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Receiving and Storage
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Caption: Workflow for the safe handling of Prl-8-53.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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